6-{[(tert-butoxy)carbonyl]amino}-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.1]heptane-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a derivative of lysine . It has a complex structure with multiple functional groups, including a tert-butoxycarbonyl group, a fluorenylmethoxycarbonyl group, and a carboxylic acid group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex due to the presence of multiple functional groups and a bicyclic system . The InChI code provided gives a detailed description of the structure .Physical and Chemical Properties Analysis
This compound has a molecular weight of 478.55 . It is a powder at room temperature .Mechanism of Action
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-{[(tert-butoxy)carbonyl]amino}-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.1]heptane-6-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and the introduction of the fluorenyl and tert-butoxycarbonyl groups. The final step involves the deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "3-aminocyclohex-2-enone", "9H-fluorene-9-carboxylic acid", "tert-butyl chloroformate", "triethylamine", "methyl 3-aminocyclohex-2-enecarboxylate", "sodium hydride", "methyl 3-azabicyclo[3.1.1]heptane-6-carboxylate", "methyl 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}azabicyclo[3.1.1]heptane-6-carboxylate", "6-{[(tert-butoxy)carbonyl]amino}-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.1]heptane-6-carboxylic acid" ], "Reaction": [ "Protection of the amine group of 3-aminocyclohex-2-enone with tert-butyl chloroformate and triethylamine to form methyl 3-aminocyclohex-2-enecarboxylate", "Formation of the bicyclic ring system by treating methyl 3-aminocyclohex-2-enecarboxylate with sodium hydride to form methyl 3-azabicyclo[3.1.1]heptane-6-carboxylate", "Introduction of the fluorenyl group by reacting methyl 3-azabicyclo[3.1.1]heptane-6-carboxylate with 9H-fluorene-9-carboxylic acid and tert-butyl chloroformate in the presence of triethylamine to form methyl 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}azabicyclo[3.1.1]heptane-6-carboxylate", "Introduction of the tert-butoxycarbonyl group by reacting methyl 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}azabicyclo[3.1.1]heptane-6-carboxylate with tert-butyl chloroformate and triethylamine to form 6-{[(tert-butoxy)carbonyl]amino}-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.1]heptane-6-carboxylic acid", "Deprotection of the amine and carboxylic acid groups by treating 6-{[(tert-butoxy)carbonyl]amino}-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.1]heptane-6-carboxylic acid with trifluoroacetic acid to obtain the final product" ] } | |
CAS No. |
2384439-07-8 |
Molecular Formula |
C27H30N2O6 |
Molecular Weight |
478.5 g/mol |
IUPAC Name |
3-(9H-fluoren-9-ylmethoxycarbonyl)-6-[(2-methylpropan-2-yl)oxycarbonylamino]-3-azabicyclo[3.1.1]heptane-6-carboxylic acid |
InChI |
InChI=1S/C27H30N2O6/c1-26(2,3)35-24(32)28-27(23(30)31)16-12-17(27)14-29(13-16)25(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,12-15H2,1-3H3,(H,28,32)(H,30,31) |
InChI Key |
SIXXQXYNCMTPGI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(C2CC1CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.